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Compound of Interest

Compound Name: MDM2-p53-IN-15

Cat. No.: B15581571 Get Quote

The following provides essential safety and logistical information for the proper disposal of

MDM2-p53-IN-15, a potent inhibitor of the MDM2-p53 interaction. Adherence to these

procedural steps is critical for ensuring laboratory safety and environmental compliance. This

guidance is intended for researchers, scientists, and drug development professionals.

It is imperative to obtain and consult the official Safety Data Sheet (SDS) for MDM2-p53-IN-15
from your supplier before handling or disposing of this chemical.[1] The SDS contains detailed

information regarding the substance's hazards, handling, storage, and emergency procedures,

including specific instructions for its environmentally safe disposal.[1]

Hazard and Precautionary Data
While the specific SDS for MDM2-p53-IN-15 is not publicly available, data for a structurally

related p53 and MDM2 proteins-interaction-inhibitor provides crucial safety information.

Researchers should handle MDM2-p53-IN-15 with the assumption of similar hazards.
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Hazard
Classification

GHS Code
Precautionary
Statements

GHS Code

Acute toxicity, Oral

(Category 4)
H302

Wash skin thoroughly

after handling.
P264

Acute aquatic toxicity

(Category 1)
H400

Do not eat, drink or

smoke when using

this product.

P270

Chronic aquatic

toxicity (Category 1)
H410

Avoid release to the

environment.
P273

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

P301 + P312

Rinse mouth. P330

Collect spillage. P391

Dispose of

contents/container to

an approved waste

disposal plant.

P501

Data derived from the Safety Data Sheet for p53 and MDM2 proteins-interaction-inhibitor

dihydrochloride, a related compound.[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the standard procedure for the disposal of laboratory chemical

waste and should be adapted to comply with your institution's specific policies and the

information provided in the MDM2-p53-IN-15 SDS.[1]

Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is

worn, including safety goggles, chemical-resistant gloves, and a lab coat.
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Waste Segregation: Do not mix MDM2-p53-IN-15 waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Container Selection and Labeling:

Use a designated, compatible, and leak-proof container for MDM2-p53-IN-15 waste.[1]

The container must be clearly labeled as "Hazardous Waste".[1]

The label must include the full chemical name ("MDM2-p53-IN-15"), concentration, and

any known hazards (e.g., Toxic, Environmental Hazard).[1]

Ensure the container has a secure, tight-fitting lid.[1]

Waste Accumulation:

Store the hazardous waste container in a designated, secure area within the laboratory.

Do not move hazardous waste outside of the laboratory.[1]

Arranging for Disposal:

When the waste container is full or has been in storage for the maximum allowed time

(typically 90 days), arrange for its disposal through your institution's EHS department.[1]

Complete all required waste disposal forms accurately and completely.[1]

Final Disposal: Trained EHS personnel will collect the hazardous waste for disposal at an

approved waste disposal plant.[1][2]
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Caption: A flowchart outlining the procedural steps for the safe handling and disposal of MDM2-
p53-IN-15.

MDM2-p53 Signaling Pathway
MDM2 is a primary negative regulator of the p53 tumor suppressor protein.[1] In unstressed

cells, MDM2 binds to p53, targeting it for degradation and thereby keeping its levels low.[1][3]

Inhibitors like MDM2-p53-IN-15 are designed to disrupt this interaction, leading to the

stabilization of p53, which can then initiate processes such as cell cycle arrest and apoptosis in

cancer cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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